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Compound of Interest

Compound Name:

1-{4-[(4-

Chlorobenzyl)oxy]phenyl}ethanon

e

CAS No.: 61035-74-3

Cat. No.: B183192

Get Quote

Executive Summary & Chemical Identity[2][3][4][5]
[6]
This guide serves as an advanced technical supplement to the standard Safety Data Sheet

(SDS) for 1-{4-[(4-Chlorobenzyl)oxy]phenyl}ethanone (also known as 4'-(4-

Chlorobenzyloxy)acetophenone).[1][2][3]

While standard SDS documents provide regulatory compliance data, this whitepaper focuses

on operational safety, synthesis context, and handling causality for researchers utilizing this

compound as an intermediate in medicinal chemistry (specifically in the synthesis of

antihistamines and piperazine-based bioactives).[1][2][3]
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Property Value Context for Researcher

CAS Number 61035-74-3
Primary identifier for

inventory/regulatory tracking.

PubChem CID 580653
Use for spectral data

verification.[2][3]

Molecular Weight 260.72 g/mol
Calculation basis for

stoichiometry.[2][3]

Physical State Solid (Crystalline Powder)

White to off-white; dust

generation is a primary

inhalation risk.[1][2][3]

Melting Point 74–90 °C

Wide range due to

recrystallization solvent

differences (e.g., Isopropanol

vs. Hexane).[1][2][3]

Solubility
Organic Solvents (DCM,

DMSO, EtOAc)

Low water solubility; lipophilic

nature aids dermal

penetration.[1][2][3]

LogP ~3.7 (Predicted)

Indicates high lipophilicity;

potential for bioaccumulation.

[1][2][3]

Hazard Profiling & Toxicology (The "Why")
Standard GHS classifications for this compound typically include Skin Irritation (Category 2),

Eye Irritation (Category 2A), and STOT-SE (Category 3).[1][2][3] However, a researcher must

understand the mechanism of these hazards to mitigate them effectively.[3]

Mechanistic Toxicology[1][2][3]
Dermal Absorption: The presence of the 4-chlorobenzyl ether moiety increases the

compound's lipophilicity (LogP ~3.7).[1][2][3] Unlike simple acetophenone, this molecule can

penetrate the stratum corneum more effectively, carrying the reactive ketone core into the

dermis.[3]
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Irritation Pathway: As a substituted acetophenone, the compound acts as a local irritant.[1][3]

Upon contact with mucous membranes (eyes/lungs), it can cause immediate inflammatory

responses.[2]

Metabolic Fate: In vivo, ether linkages are often stable but can be cleaved by cytochrome

P450 enzymes (O-dealkylation), potentially releasing 4-chlorobenzyl alcohol and 4-

hydroxyacetophenone.[1][2][3] Both metabolites are phenols/alcohols that require

glucuronidation for excretion.[2][3]

Synthesis-Specific Hazards
This compound is frequently synthesized via Williamson Ether Synthesis (reaction of 4-

hydroxyacetophenone with 4-chlorobenzyl chloride).[1][2][3]

Residual Reactants: Commercial samples or crude synthesis products may contain trace 4-

chlorobenzyl chloride, which is a potent lachrymator and alkylating agent.[1][2][3]

Safety Implication: Treat crude product with higher precaution than purified crystals due to

potential alkyl halide contamination.[1][3]

Safe Handling Framework
Engineering Controls vs. PPE
Reliance on PPE alone is insufficient.[2][3] The hierarchy of controls must be applied:

Primary Barrier (Engineering):

Weighing and transfer must occur inside a Chemical Fume Hood or Powder Enclosure.[1]

[2][3]

Reasoning: The solid is a light powder; static electricity can cause dispersion.[2][3]

Inhalation triggers respiratory irritation (STOT-SE 3).[1][2][3]

Secondary Barrier (PPE):

Gloves: Nitrile (0.11 mm minimum) is sufficient for the solid.[1][2][3]
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Critical Caveat: If dissolved in Dichloromethane (DCM), nitrile provides <5 minutes of

protection.[1][2][3] Use PVA or Silver Shield laminates for DCM solutions.[1][2][3]

Eye Protection: Chemical safety goggles (ANSI Z87.[1][2][3]1) are mandatory.[2][3] Face

shields are recommended during scale-up synthesis (>10g) due to splash risks from

heating solvents.[1][2][3]

Workflow Visualization: Exposure Response
The following diagram outlines the decision logic for exposure incidents, prioritizing immediate

neutralization over administrative reporting.

Exposure Incident

Identify Route

Dermal Contact
(Solid/Solution)

Ocular Contact
(Dust/Splash)

Inhalation
(Dust)

1. Brush off solid
2. Wash w/ Soap+Water (15m)

3. NO Organic Solvents

1. Eye Wash Station (15m)
2. Hold Eyelids Open
3. Remove Contacts

1. Move to Fresh Air
2. Oxygen if labored breathing

3. Seek Medical Aid

Medical Evaluation
(Bring SDS + CAS#)
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Click to download full resolution via product page

Figure 1: Immediate response logic for exposure incidents.[1][2][3][4] Note the prohibition of

solvents for skin cleaning to prevent enhanced absorption.[1][3]

Synthesis & Reaction Safety Protocols
For researchers synthesizing this compound (e.g., for cetirizine analog development), the

operational risks differ from storage risks.[1][3]

Standard Synthesis Protocol (Williamson Ether)[1][2]
Reagents: 4-Hydroxyacetophenone + 4-Chlorobenzyl chloride + K₂CO₃.[1][2][3]

Solvent: Acetonitrile or DMF (Reflux).[1][2][3]

Critical Control Points
Step Hazard Control Measure

Reagent Addition
4-Chlorobenzyl chloride is a

lachrymator.[1][2][3]

Dispense only in hood.[2][3]

Keep cold to reduce vapor

pressure.[2][3]

Reflux
Solvent vapor + thermal

runaway.[2][3]

Use temperature controller

with auto-shutoff.[2][3] Ensure

condenser water flow is

monitored.

Quenching Exothermic precipitation.[2][3]

Add water slowly. The product

precipitates; filtration

generates dust.[2][3]

Waste
Halogenated organic waste.[2]

[3]

Do not mix with non-

halogenated solvents.[2][3]

High disposal cost penalty.[2]

[3]

Waste Disposal & Environmental Stewardship[1]
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This compound contains a Chlorine atom, mandating specific disposal streams.[1][3] It is toxic

to aquatic life (estimated Aquatic Acute 1 or 2 based on structure), meaning drain disposal is

strictly prohibited.[2]

Disposal Logic Tree

Chemical Waste
(CAS 61035-74-3) Physical State?

Solid / Powder
(Spill cleanup or excess)

Solution
(Mother Liquor)

Solid Waste Bin
(Haz: Toxic/Irritant)

Solvent Type? Halogenated Waste Stream
(Contains Cl/DCM/CHCl3)

DCM/Chloroform

Non-Halogenated Stream
(Only if solvent is EtOH/EtOAc)

Ethanol/Acetone
STOP: Compound itself is Halogenated.
Must go to Halogenated Stream if >1%

Click to download full resolution via product page

Figure 2: Waste stream decision matrix. Note: Even if dissolved in non-halogenated solvents,

high concentrations of the chlorinated solute may require the halogenated waste stream

depending on local EHS regulations.[1][3]
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Disclaimer: This guide is intended for qualified research personnel. It supplements but does not

replace the official Safety Data Sheet (SDS) provided by your chemical supplier. Always consult

the specific SDS from your vendor before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EP3414231B1 - Synthesis of 1-[2-(2,4-dimethyl-phenylsulfanyl)-phenyl]piperazine -
Google Patents [patents.google.com]

2. 1-(4-((4-Chlorobenzyl)oxy)phenyl)ethanone | C15H13ClO2 | CID 580653 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. indofinechemical.com [indofinechemical.com]

4. fishersci.com [fishersci.com]

5. appchemical.com [appchemical.com]

To cite this document: BenchChem. [Technical Safety & Handling Guide: 1-{4-[(4-
Chlorobenzyl)oxy]phenyl}ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183192/docs#technical-safety-handling-guide-1-4-4-
chlorobenzyl-oxy-phenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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